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Compound of Interest

Compound Name: Sucrononic acid

CAS No.: 116869-55-7

Cat. No.: B12762203

Get Quote

Introduction

Glucuronic acid, a key carbohydrate and a major constituent of glycosaminoglycans, plays a

crucial role in various biological processes, including detoxification through glucuronidation and

as a structural component of connective tissues. Accurate quantification of glucuronic acid is

therefore essential in biomedical research, drug metabolism studies, and quality control of

pharmaceuticals. This application note details a robust and sensitive High-Performance Liquid

Chromatography (HPLC) method for the quantification of glucuronic acid in aqueous samples.

This method utilizes a reversed-phase C18 column with UV detection, providing excellent

linearity, accuracy, and precision. The protocol is suitable for researchers, scientists, and drug

development professionals requiring a reliable analytical procedure for glucuronic acid

determination.
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The analytical method is based on reversed-phase HPLC with UV detection. Separation is

achieved on a C18 column using an isocratic mobile phase consisting of a mixture of 10 mM

ammonium acetate solution and acetonitrile. Detection is performed at 250 nm, where

glucuronic acid exhibits adequate absorbance for sensitive quantification. The method has

been validated for linearity, limit of detection (LOD), and limit of quantification (LOQ).

Data Presentation
The quantitative performance of this HPLC method for glucuronic acid is summarized in the

tables below. These results demonstrate the method's suitability for accurate and precise

quantification over a defined concentration range.

Table 1: HPLC Operating Conditions

Parameter Value

Column
Hydrosphere C18 (100 mm x 4.6 mm I.D., 3 µm

particle size)[1]

Mobile Phase
10 mM Ammonium Acetate and Acetonitrile

(Gradient or Isocratic)[1]

Flow Rate 1.5 mL/min[1]

Column Temperature 45 °C[1]

Injection Volume 10 µL

Detector UV-Diode Array Detector (DAD)[1]

Detection Wavelength 250 nm[1]

Table 2: Method Validation Data for Glucuronic Acid Quantification
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Parameter Result

Linearity Range 5 - 5000 ng/mL[1]

Correlation Coefficient (r) > 0.997[1]

Limit of Detection (LOD) 7.9 - 9.4 ng/mL[1]

Limit of Quantification (LOQ) 21.1 - 23.4 ng/mL[1]

Recovery (from plasma) > 80%[1]

Experimental Workflow Diagram
The following diagram illustrates the overall workflow for the quantification of glucuronic acid

using the described HPLC method.
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Figure 1: HPLC Quantification Workflow for Glucuronic Acid
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Figure 2: Glucuronidation Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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